Cas no 17332-04-6 (1H-Indene-2-carboxylic acid, methyl ester)
17332-04-6 structure
Product Name:1H-Indene-2-carboxylic acid, methyl ester
CAS No:17332-04-6
MF:C11H10O2
MW:174.195903301239
CID:1362026
PubChem ID:10103644
Update Time:2025-04-20
1H-Indene-2-carboxylic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-2-carboxylic acid, methyl ester
- methyl 1H-indene-2-carboxylate
- 17332-04-6
- DTXSID80435593
- SCHEMBL5600204
-
- Inchi: 1S/C11H10O2/c1-13-11(12)10-6-8-4-2-3-5-9(8)7-10/h2-6H,7H2,1H3
- InChI Key: PKYVDUBWMRQMPC-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC2C=CC=CC=2C1)=O
Computed Properties
- Exact Mass: 174.068079557g/mol
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
1H-Indene-2-carboxylic acid, methyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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